Cas no 29559-27-1 (1-methyl-4-(nitromethyl)benzene)
29559-27-1 structure
Product Name:1-methyl-4-(nitromethyl)benzene
CAS No:29559-27-1
MF:C8H9NO2
MW:151.162562131882
CID:1440072
PubChem ID:12141203
Update Time:2025-09-24
1-methyl-4-(nitromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-4-(nitromethyl)-
- 1-methyl-4-(nitromethyl)benzene
- DTXSID20478404
- 29559-27-1
- 1-methyl-4-nitromethyl-benzene
- EN300-1818978
- p-Tolylnitromethan
- SCHEMBL1036369
-
- Inchi: 1S/C8H9NO2/c1-7-2-4-8(5-3-7)6-9(10)11/h2-5H,6H2,1H3
- InChI Key: SCLRUEQYJQUIJT-UHFFFAOYSA-N
- SMILES: [O-][N+](CC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 151.06337
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.1234
- Melting Point: 11.5°C
- Boiling Point: 243.17°C (estimate)
- Refractive Index: 1.5278
- PSA: 43.14
1-methyl-4-(nitromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818978-0.05g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1818978-0.1g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1818978-0.25g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1818978-0.5g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1818978-1.0g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1818978-2.5g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1818978-5.0g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1818978-10.0g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1818978-1g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1818978-5g |
1-methyl-4-(nitromethyl)benzene |
29559-27-1 | 5g |
$2858.0 | 2023-09-19 |
1-methyl-4-(nitromethyl)benzene Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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